2-(1-Benzylpyrrolidin-3-yl)ethanol
Overview
Description
“2-(1-Benzylpyrrolidin-3-yl)ethanol” is a chemical compound with the CAS Number: 95198-68-8 . It has a molecular weight of 205.3 and its IUPAC name is 2-(1-benzyl-3-pyrrolidinyl)ethanol . It is a yellow liquid .
Molecular Structure Analysis
The linear formula of “2-(1-Benzylpyrrolidin-3-yl)ethanol” is C13H19NO . The InChI code is 1S/C13H19NO/c15-9-7-13-6-8-14 (11-13)10-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2 .Physical And Chemical Properties Analysis
“2-(1-Benzylpyrrolidin-3-yl)ethanol” is a yellow liquid . It has a molecular weight of 205.3 . The InChI code is 1S/C13H19NO/c15-9-7-13-6-8-14 (11-13)10-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2 .Scientific Research Applications
- Application : “2-(1-Benzylpyrrolidin-3-yl)ethanol” is a chemical compound that can be used in the synthesis of other complex molecules .
- Method of Application : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used. Unfortunately, detailed procedures or technical parameters are not readily available .
- Results or Outcomes : The outcomes of using this compound in chemical synthesis would vary depending on the specific reactions and conditions. The compound could potentially be used to create a variety of different molecules .
- Application : A related compound, “1-((1-benzylpyrrolidin-2-yl)methyl)-3-ethyl-1H-imidazol-2(3H)-ylidene”, has been used in crystallography studies .
- Method of Application : The compound was likely used to form crystals, which were then analyzed using X-ray crystallography .
- Results or Outcomes : The study resulted in the determination of the crystal structure of the compound .
Chemical Synthesis
Crystallography
- Application : “2-(1-Benzylpyrrolidin-3-yl)ethanamine dihydrochloride” is a derivative of “2-(1-Benzylpyrrolidin-3-yl)ethanol”. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
- Method of Application : The specific methods of application or experimental procedures would depend on the particular research being conducted .
- Results or Outcomes : The outcomes of using this compound in chemical research would vary depending on the specific reactions and conditions .
- Application : “(S)-2-((1-Benzylpyrrolidin-3-yl)(cyclopropyl)amino)ethanol” is another derivative of “2-(1-Benzylpyrrolidin-3-yl)ethanol”. It is used in the synthesis of complex molecules .
- Method of Application : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used .
- Results or Outcomes : The outcomes of using this compound in chemical synthesis would vary depending on the specific reactions and conditions .
Chemical Research
Synthesis of Complex Molecules
Safety And Hazards
properties
IUPAC Name |
2-(1-benzylpyrrolidin-3-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c15-9-7-13-6-8-14(11-13)10-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVOKJZAQCLKPGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CCO)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30392061 |
Source
|
| Record name | 2-(1-benzylpyrrolidin-3-yl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30392061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Benzylpyrrolidin-3-yl)ethanol | |
CAS RN |
95198-68-8 |
Source
|
| Record name | 2-(1-benzylpyrrolidin-3-yl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30392061 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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